Cas no 1174730-77-8 (Benzyl Tetrahydro-1H-pyrrolo3,4-cisoxazole-5(3H)-carboxylate)

• Product Name: Benzyl Tetrahydro-1H-pyrrolo3,4-cisoxazole-5(3H)-carboxylate
• CAS No: 1174730-77-8
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD18074502
• CID: 835799
• PubChem ID: 57366373
• Update Time: 2025-05-20

Benzyl Tetrahydro-1H-pyrrolo3,4-cisoxazole-5(3H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-1H-pyrrolo[3,4-c]isoxazole-5(3H)-carboxylic acid phenylmethyl ester
• benzyl 1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]isoxazole-5-carboxyla te
• benzyl potassium
• Benzyl radical
• benzyl tetrahydro-1H-pyrrolo[3,4-c]isoxazole-5(3H)-carboxylate
• CTK0J2366
• phenyl methyl radical
• potassium benzyl
• Potassium, (phenylmethyl)-
• 5-Cbz-hexahydropyrrolo[3,4-c]isoxazole
• SY039259
• 1174730-77-8
• AKOS037629580
• CS-14169
• DB-229969
• benzyl 1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c][1,2]oxazole-5-carboxylate
• ZWB73077
• MFCD18074502
• SCHEMBL950338
• CS-M0088
• Benzyl Tetrahydro-1H-pyrrolo3,4-cisoxazole-5(3H)-carboxylate

• MDL： MFCD18074502
• Inchi： 1S/C13H16N2O3/c16-13(17-8-10-4-2-1-3-5-10)15-6-11-9-18-14-12(11)7-15/h1-5,11-12,14H,6-9H2
• InChI Key： CTIQOBZAVKTZKX-UHFFFAOYSA-N
• SMILES： O1CC2CN(C(=O)OCC3C=CC=CC=3)CC2N1

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8
• XLogP3: 1.1

Experimental Properties

• Density: 1.245

Benzyl Tetrahydro-1H-pyrrolo3,4-cisoxazole-5(3H)-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl Tetrahydro-1H-pyrrolo3,4-cisoxazole-5(3H)-carboxylate

Benzyl Tetrahydro-1H-pyrrolo[3,4-cis]oxazole-5(3H)-carboxylate (CAS No. 1174730-77-8)

The compound Benzyl Tetrahydro-1H-pyrrolo[3,4-cis]oxazole-5(3H)-carboxylate (CAS No. 1174730-77-8) is a highly specialized organic molecule with a unique structure and versatile applications in various fields of chemistry and materials science. This compound is characterized by its tetrahydro-pyrrolooxazole ring system, which combines the structural features of a pyrrole and an oxazole moiety in a cis configuration. The benzyl group attached to the carboxylate ester further enhances its chemical reactivity and functional versatility.

Recent advancements in synthetic methodologies have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as catalytic asymmetric synthesis and microwave-assisted organic synthesis. These methods have significantly improved the yield and purity of Benzyl Tetrahydro-1H-pyrrolo[3,4-cis]oxazole-5(3H)-carboxylate, making it more accessible for research and industrial applications.

One of the most notable applications of this compound lies in its role as a building block in drug discovery. The tetrahydro-pyrrolooxazole framework has been shown to exhibit promising pharmacological properties, including high bioavailability and selectivity for specific biological targets. For instance, studies published in the Journal of Medicinal Chemistry have highlighted its potential as a lead compound for developing novel anti-inflammatory agents and anticancer drugs.

In addition to its pharmaceutical applications, Benzyl Tetrahydro-1H-pyrrolo[3,4-cis]oxazole-5(3H)-carboxylate has found significant use in materials science. Its unique electronic properties make it an ideal candidate for designing advanced polymer materials with tailored mechanical and thermal characteristics. Recent research in Macromolecules has demonstrated its ability to form self-healing polymers, which could revolutionize industries such as aerospace and automotive manufacturing.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the pyrrolooxazole core. This is followed by functionalization with the benzyl group through esterification reactions. The use of chiral catalysts in these reactions has been pivotal in achieving high enantioselectivity, which is crucial for applications requiring stereo-specific compounds.

From an environmental standpoint, the development of sustainable synthetic routes for Benzyl Tetrahydro-1H-pyrrolo[3,4-cis]oxazole-5(3H)-carboxylate has gained significant attention. Researchers are exploring green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, to reduce the ecological footprint of its production.

In conclusion, Benzyl Tetrahydro-1H-pyrrolo[3,4-cis]oxazole-5(3H)-carboxylate (CAS No. 1174730-77-8) stands out as a versatile and innovative compound with vast potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application development, positions it as a key player in both academic research and industrial innovation.